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Introduction

Anhydrous gold(lll) bromide (AuBr3), also known as auric bromide, is a significant compound in
the fields of chemistry and materials science. Its utility as a catalyst in various organic reactions
and as a precursor for the synthesis of other gold compounds, including nanoparticles, makes
a thorough understanding of its physical properties essential for its effective application. This
guide provides a comprehensive overview of the known physical characteristics of anhydrous
gold tribromide, supported by experimental methodologies and structural data. In its solid
state and in non-coordinating solvents, gold tribromide exists predominantly as a dimer,
AuzBre.[1]

General and Spectroscopic Properties

Anhydrous gold tribromide is a fascinating material with distinct physical and spectroscopic
characteristics. A summary of these properties is presented in the table below.
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Property Value Reference(s)
Chemical Formula AuBrs [2][3]
Molecular Weight 436.69 g/mol [2]

Dark red to black crystalline
Appearance solid or powder; also described  [2][4]

as blue to grey.

Odor Odorless

CAS Number 10294-28-7 [3]

Crystallographic and Structural Data

Anhydrous gold tribromide exists as a dimer, AuzBrs, with a planar structure where two gold
atoms are bridged by two bromine atoms.[4] Each gold atom is in a square planar coordination
environment with bond angles of approximately 90 degrees.[4] The crystal structure is
monoclinic and belongs to the P21/c space group.

Structural Parameter Value Reference(s)
Crystal System Monoclinic

Space Group P2i/c

Au-Br Bond Length 2.42-251A

Thermal Properties

The thermal stability of anhydrous gold tribromide is a critical parameter for its use in high-
temperature reactions. It is known to decompose upon heating.

Thermal Property Value Reference(s)
Melting Point 97.5 °C (decomposes) [2]
Decomposition Temperature Approximately 150-160 °C [51[6]
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Solubility Profile

The solubility of anhydrous gold tribromide has been qualitatively described in various
solvents. Quantitative data remains scarce in the literature.

Solvent Solubility Reference(s)
Water Sparingly soluble [5]
Ethanol Slightly soluble [7]
Diethyl Ether Soluble [5]
Methyl Acetate Soluble [5]

Experimental Protocols
Synthesis of Anhydrous Gold Tribromide

A common method for the synthesis of anhydrous gold tribromide involves the direct reaction
of elemental gold with liquid bromine.[4]

Materials:

e Fine gold powder

e Liquid bromine (excess)
e Sealed reaction vessel

Procedure:

Place the fine gold powder in a suitable sealed reaction vessel.

Carefully add an excess of liquid bromine to the vessel.

Heat the sealed vessel to 150 °C.[2]

Maintain the temperature to allow the reaction to proceed to completion. The reaction is: 2
Au + 3 Br2 — AuzBre.[2]
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 After the reaction is complete, cool the vessel to room temperature.
e The crude gold tribromide can be purified by sublimation.

Experimental Workflow for Synthesis

Synthesis of Anhydrous Gold Tribromide

Fine Gold Powder
Liquid Bromine

Cool to Room Temperature

Crude AuzBrs }—»

e ——
Sealed Reaction Vessel Heat to 150°C Purification (Sublimation ) }—» Anhydrous AuzBre

Click to download full resolution via product page

Caption: Workflow for the synthesis of anhydrous gold tribromide.

Determination of Melting Point

The melting point of the air- and moisture-sensitive anhydrous gold tribromide should be
determined using a sealed capillary method.

Apparatus:

Melting point apparatus

Glass capillary tubes

Glovebox or inert atmosphere chamber

Heat source for sealing capillaries
Procedure:

 Inside a glovebox or inert atmosphere chamber, finely grind the anhydrous gold tribromide
sample.

o Pack the powdered sample into a glass capillary tube to a height of 2-3 mm.
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Seal the open end of the capillary tube using a flame.

Place the sealed capillary tube in the melting point apparatus.

Heat the sample at a controlled rate (e.g., 2 °C/min) near the expected melting point.

Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes liquid. This range represents the melting point.[8]

Logical Flow for Melting Point Determination
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Melting Point Determination of Anhydrous AuBrs

Grind AuBrs in Inert Atmosphere

l

Pack Sample into Capillary Tube

l

Seal Capillary Tube

,

Place in Melting Point Apparatus

,

Heat at Controlled Rate

l

Observe for Melting

l

Record Temperature of First Liquid Droplet

;

Record Temperature of Complete Liquefaction
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Caption: Logical workflow for determining the melting point.
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Crystal Structure Determination by Single-Crystal X-ray
Diffraction

Determining the precise crystal structure of anhydrous gold tribromide requires single-crystal
X-ray diffraction.

Procedure:

o Grow suitable single crystals of anhydrous gold tribromide, which is the most challenging
step. This may be achieved through slow sublimation or crystallization from a non-
coordinating solvent in an inert atmosphere.

o Select a well-formed single crystal and mount it on a goniometer head.

o Place the goniometer head on the single-crystal X-ray diffractometer.

e Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

» Collect the diffraction data by rotating the crystal in the X-ray beam.

e Process the collected data to obtain the unit cell parameters and intensity of each reflection.

e Solve the crystal structure using direct methods or Patterson methods to determine the
atomic positions.

» Refine the structural model against the experimental data to obtain accurate bond lengths
and angles.

Workflow for Crystal Structure Determination
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Single-Crystal X-ray Diffraction Workflow

Grow Single Crystals of AuzBre

l

Select and Mount a Suitable Crystal

l

Collect Diffraction Data on Diffractometer

:

Process Data (Unit Cell, Intensities)

:

Solve Crystal Structure (Determine Atomic Positions)

:

Refine Structural Model

Final Crystal Structure (Bond Lengths, Angles)
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Caption: Workflow for crystal structure determination.

Thermal Stability Analysis by TGA/DTA

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) can be used to
study the thermal decomposition of anhydrous gold tribromide.
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Apparatus:

e Simultaneous TGA/DTA instrument
 Inert gas supply (e.g., nitrogen or argon)
e Sample pans (e.g., alumina)

Procedure:

e Place a small, accurately weighed amount of anhydrous gold tribromide into a TGA sample
pan.

e Place the pan in the TGA/DTA instrument.

o Heat the sample under a controlled inert atmosphere at a constant heating rate (e.g., 10
°C/min).[9]

e Record the mass loss (TGA curve) and the difference in temperature between the sample
and a reference (DTA curve) as a function of temperature.[9][10]

o The TGA curve will show the temperature at which decomposition begins, indicated by a
mass loss. The DTA curve will show whether the decomposition is an endothermic or
exothermic process.[10]

Logical Flow for TGA/DTA Analysis
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TGA/DTA Analysis of Anhydrous AuBrs

Accurately Weigh AuBrs Sample

l

Place Sample in TGA/DTA Instrument

l

Heat under Inert Atmosphere at a Constant Rate

:

Record Mass Loss (TGA) and Temperature Difference (DTA)

:

Analyze TGA and DTA Curves

Determine Decomposition Temperature and Process Type
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

